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Compound of Interest

Compound Name:
Neuropeptide Y (29-64), amide,

human TFA

Cat. No.: B1574824

Get Quote

⚠️ Technical Alert: Nomenclature Clarification
Before proceeding, it is critical to align on the specific peptide identity. Neuropeptide Y (29-64)

refers to the mature NPY (1-36) sequence derived from the prepro-NPY precursor (where the

signal peptide is residues 1-28).

Sequence:YPSKPDNPGEDAPAEDMARYYSALRHYINLITRQRY (36 amino acids)[1]

Implication: This peptide contains a C-terminal alpha-helix that is amphipathic. While

essential for receptor binding (Y1, Y2, Y5), this structural feature drives rapid self-association

and amyloid-like fibril formation under neutral aqueous conditions.

Module 1: Reconstitution & Solubilization
The "Start Right" Phase

The Problem: Users frequently report that NPY (29-64) precipitates immediately upon adding

PBS or water, or forms a viscous "gel" that cannot be pipetted.
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The Science (Causality): NPY is an amyloidogenic peptide. In its native state, it forms a hairpin-

like structure. However, at high concentrations (>1 mg/mL) and neutral pH, the alpha-helical

regions undergo a conformational shift to beta-sheet structures. These beta-sheets stack to

form fibrils (amyloids).[2] This process is nucleation-dependent; once a "seed" forms, the entire

vial can aggregate rapidly.

The Solution: The "Acid-Drop" or "Organic-First" Method You must suppress beta-sheet

formation during the initial dissolution.

🔬 Protocol: The "Organic-First" Reconstitution
Use this method for generating high-concentration stocks (1–5 mg/mL).

Centrifuge: Spin the vial at 10,000 x g for 1 minute to pellet lyophilized powder.

Solvent Choice:

Option A (Preferred for Cellular Assays): Add sterile DMSO (Dimethyl Sulfoxide) to 10-20%

of the final target volume.

Option B (Preferred for In Vivo): Add 10% Acetic Acid (v/v) to 20% of the final target

volume.

Dissolve: Vortex gently. The peptide should dissolve instantly due to the disruption of

hydrogen bonding networks by the solvent.

Dilute: Slowly add the aqueous buffer (e.g., PBS or Saline) to reach the final volume.

Critical Step: Add buffer dropwise while vortexing.[3] Do not dump buffer in all at once, as

this creates local high-water zones that trigger precipitation.

📊 Solubility Troubleshooting Table
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Solvent System Solubility Rating
Application
Suitability

Notes

PBS (pH 7.4) 🔴 Poor None

Causes rapid

fibrillation/precipitation

.

Water (ddH2O) 🟡 Variable Limited
pH is unbuffered; risky

for storage.

10% Acetic Acid 🟢 Excellent In Vivo / Analytical

Keeps peptide

protonated and

monomeric.

DMSO (100%) 🟢 Excellent In Vitro / Storage
Best for long-term

stock stability.

10 mM HCl 🟢 Good Analytical

Good for short-term

use; check salt

formation.

Module 2: Visualization of Aggregation Logic
Understanding why the peptide fails is the key to fixing it. The diagram below illustrates the

aggregation pathway and where your intervention (Solvent/pH) acts.
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Figure 1: The NPY Aggregation Cascade. Intervention with Acid or DMSO prevents the

transition from Monomer to Misfolded Intermediate.
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Module 3: Storage & Handling
The "Keep it Right" Phase

The Problem: "I thawed my stock solution, and the activity dropped by 50%."

The Science:

Freeze-Thaw Shear: Ice crystal formation shears the peptide and induces aggregation at the

ice-liquid interface.

Adsorption: NPY is highly hydrophobic. It sticks to standard polypropylene tubes

(Eppendorfs) and pipette tips, effectively lowering the concentration in your assay.

🛡️ Protocol: Best Practices for Storage
Aliquot Immediately: Never refreeze a master stock. Divide into single-use aliquots (e.g., 10

µL or 20 µL).

Vessel Choice: Use Low-Binding (Siliconized) tubes.

Verification: If you use standard tubes, you may lose up to 30% of the peptide to the

plastic walls within 2 hours.

Carrier Protein: If the experimental design permits, add 0.1% BSA (Bovine Serum Albumin)

to the buffer. BSA coats the plastic surface, preventing NPY adsorption.

Temperature: Store lyophilized powder at -20°C. Store solvated aliquots at -80°C.

Module 4: Experimental Troubleshooting (FAQs)
Q1: My IC50 values are inconsistent between runs. Why? A: This is likely an Effective

Concentration issue.

Diagnosis: You calculated the concentration based on weight, but the "peptide content" (the

actual peptide vs. salts/water in the powder) varies by lot (usually 70-80%).

Fix: Always correct for Net Peptide Content (found on the CoA).
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Fix 2: Adsorption. If you diluted NPY in PBS in a standard plastic plate 30 minutes before

adding cells, the peptide stuck to the plate. Add peptide to cells immediately or use low-

binding plates.

Q2: Can I use sonication to re-dissolve the gel? A:Proceed with caution. Mild sonication (bath

sonicator, 30 sec) can help dissolve initial clumps. However, excessive sonication generates

heat and can actually accelerate amyloid formation or degrade the peptide. If it has formed a

hard white precipitate, it is likely irreversibly aggregated; discard and start fresh.

Q3: Is NPY (29-64) stable in cell culture media? A: NPY is susceptible to proteolytic

degradation by peptidases (e.g., DPPIV).

Fix: Use a protease inhibitor cocktail if incubating for >1 hour.

Note: The aggregation risk is lower in media containing serum (FBS) because serum

proteins (albumin) act as natural chaperones/carriers.

Module 5: Reconstitution Decision Tree
Follow this logic flow to determine the best reconstitution strategy for your specific assay.

Start: NPY (29-64)
Lyophilized Powder

What is your
Assay Type?

In Vivo / Animal Cell Culture HPLC / Mass Spec

1. Dissolve in 10% Acetic Acid
2. Dilute with Saline

(Final pH ~4-5 acceptable)

1. Dissolve in 100% DMSO
2. Dilute in Media

(Final DMSO <0.1%)

Dissolve in
0.1% TFA or 10% ACN
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Figure 2: Decision Matrix for Solvent Selection based on downstream application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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